Cas no 851903-51-0 (1-methyl-2-(pyrrolidin-2-yl)-1H-pyrrole)

• Product name: 1-methyl-2-(pyrrolidin-2-yl)-1H-pyrrole
• CAS No: 851903-51-0
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 3107956
• PubChem ID: 578486

1-methyl-2-(pyrrolidin-2-yl)-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-pyrrolidin-2-yl-1H-pyrrole
• 1-METHYL-2-(PYRROLIDIN-2-YL)PYRROLE
• MFCD00111764
• Z85957076
• 1-Methyl-2-(2-pyrrolidinyl)-1H-pyrrole #
• 1-Methyl-2-(2-pyrrolidinyl)-1H-pyrrole
• LPQOQICHBQVFGC-UHFFFAOYSA-N
• 1-methyl-2-pyrrolidin-2-ylpyrrole
• Pyrrole, 1-methyl-2-(2-pyrrolidinyl)-
• AKOS008987481
• BJB90351
• 1-methyl-2-(pyrrolidin-2-yl)-1H-pyrrole
• DTXSID101282052
• EN300-12336
• 851903-51-0

• Inchi： InChI=1S/C9H14N2/c1-11-7-3-5-9(11)8-4-2-6-10-8/h3,5,7-8,10H,2,4,6H2,1H3
• InChI Key： LPQOQICHBQVFGC-UHFFFAOYSA-N
• SMILES： Cn1cccc1C2CCCN2

Computed Properties

• Exact Mass: 150.115698455Da
• Monoisotopic Mass: 150.115698455Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 17Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 223-225 °C
• Boiling Point: 255.7±28.0 °C at 760 mmHg
• Flash Point: 108.4±24.0 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-methyl-2-(pyrrolidin-2-yl)-1H-pyrrole Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-methyl-2-(pyrrolidin-2-yl)-1H-pyrrole

Exploring the Properties and Applications of 1-Methyl-2-(Pyrrolidin-2-Yl)-1H-Pyrrole (CAS No. 851903-51-0)

The compound 1-methyl-2-(pyrrolidin-2-yl)-1H-pyrrole, identified by the CAS number 851903-51-0, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields. This article delves into the structural characteristics, synthesis methods, and recent advancements in understanding its role in modern chemistry and materials science.

At its core, 1-methyl-2-(pyrrolidin-2-yl)-1H-pyrrole is a heterocyclic compound featuring a pyrrole ring with substituents that enhance its reactivity and stability. The presence of a methyl group and a pyrrolidine moiety introduces intriguing electronic effects, making it a valuable building block in organic synthesis. Recent studies have highlighted its potential as a precursor for advanced materials, including conductive polymers and bioactive molecules.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. Researchers have developed innovative methods to synthesize 1-methyl-2-(pyrrolidin-2-yl)-1H-pyrrole, leveraging both traditional and cutting-edge techniques. For instance, a recent study published in the Journal of Organic Chemistry demonstrated a high-yield route using microwave-assisted synthesis, which significantly reduces reaction time while maintaining product purity.

The structural integrity of CAS No. 851903-51 is further enhanced by its ability to engage in various chemical transformations. This includes participation in Diels-Alder reactions, where it serves as an electron-deficient dienophile, facilitating the formation of complex ring systems. Such reactivity has opened new avenues for drug discovery, particularly in the development of bioisosteric replacements for existing pharmaceutical agents.

In terms of applications, 1-methyl-2-(pyrrolidin-2-Yl)-pyrrole has shown promise in the field of materials science. Its ability to form stable coordination complexes with transition metals has led to its use in catalysis and as a ligand in metalloorganic frameworks (MOFs). A groundbreaking study reported in Nature Communications highlighted its role in enhancing the catalytic efficiency of palladium catalysts in cross-coupling reactions, a critical area in organic synthesis.

The exploration of this compound's biological activity has also yielded fascinating insights. Preclinical studies suggest that derivatives of CAS No. 851903 exhibit moderate anti-inflammatory and antioxidant properties, making them potential candidates for therapeutic interventions. Furthermore, ongoing research is investigating their neuroprotective effects, particularly in models of neurodegenerative diseases such as Alzheimer's.

From an environmental standpoint, the synthesis and application of 851903-related compounds are being optimized to minimize ecological impact. Green chemistry principles are increasingly being integrated into their production processes, ensuring sustainability while maintaining high standards of quality and performance.

In conclusion, the compound 854467-related research continues to expand our understanding of its potential across diverse scientific domains. As advancements in synthetic methodologies and application development progress, this compound stands poised to play an even more pivotal role in shaping future innovations across chemistry and beyond.